Cas no 41600-22-0 (Ethyl oxo(pyrrolidin-1-yl)acetate)

• Product Name: Ethyl oxo(pyrrolidin-1-yl)acetate
• CAS No: 41600-22-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD02859932
• CID: 2683058
• Update Time: 2025-05-27

Ethyl oxo(pyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl oxo(pyrrolidin-1-yl)acetate
• ethyl 2-oxo-2-(pyrrolidin-1-yl)acetate
• ethyl 2-oxo-2-pyrrolidin-1-ylacetate
• BVDJTOBVOOGSIJ-UHFFFAOYSA-N
• ethyl-oxo(pyrrolidine-1-yl)acetate
• BBL008479
• STL122169
• R6197
• 1-pyrrolidineacetic acid, alpha-oxo-, ethyl ester

• MDL： MFCD02859932
• Inchi： 1S/C8H13NO3/c1-2-12-8(11)7(10)9-5-3-4-6-9/h2-6H2,1H3
• InChI Key： BVDJTOBVOOGSIJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(N1CCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl oxo(pyrrolidin-1-yl)acetate

Comprehensive Guide to Ethyl oxo(pyrrolidin-1-yl)acetate (CAS No. 41600-22-0): Properties, Applications, and Market Insights

Ethyl oxo(pyrrolidin-1-yl)acetate (CAS No. 41600-22-0) is a versatile organic compound widely used in pharmaceutical and chemical research. This ester derivative, featuring a pyrrolidine ring, has gained significant attention due to its unique structural properties and broad applications. In this article, we delve into the chemical characteristics, synthesis methods, and industrial uses of Ethyl oxo(pyrrolidin-1-yl)acetate, while also exploring its relevance in current scientific trends.

The molecular structure of Ethyl oxo(pyrrolidin-1-yl)acetate combines an ester group with a pyrrolidine moiety, making it a valuable intermediate in organic synthesis. Researchers often seek Ethyl oxo(pyrrolidin-1-yl)acetate suppliers for its role in developing novel drug candidates, particularly in the field of central nervous system (CNS) therapeutics. Its stability and reactivity profile make it a preferred choice for medicinal chemists working on pyrrolidine-based compounds.

One of the most frequently asked questions about Ethyl oxo(pyrrolidin-1-yl)acetate concerns its synthesis. The compound is typically prepared through the reaction of pyrrolidine with ethyl glyoxylate under controlled conditions. This process yields high-purity Ethyl oxo(pyrrolidin-1-yl)acetate, which is then purified for various applications. The growing demand for high-purity Ethyl oxo(pyrrolidin-1-yl)acetate reflects its importance in precision chemical manufacturing.

In pharmaceutical applications, Ethyl oxo(pyrrolidin-1-yl)acetate serves as a key building block for N-heterocyclic compounds. Its structural features are particularly valuable in designing molecules with improved bioavailability and target specificity. Recent studies highlight its potential in developing treatments for neurodegenerative diseases, a hot topic in medical research. The compound's ability to cross the blood-brain barrier makes it especially interesting for CNS drug development.

The chemical properties of Ethyl oxo(pyrrolidin-1-yl)acetate include a molecular weight of 185.22 g/mol and a clear to pale yellow liquid appearance at room temperature. Its solubility profile (soluble in most organic solvents but sparingly soluble in water) makes it ideal for various organic reactions. Researchers looking for Ethyl oxo(pyrrolidin-1-yl)acetate solubility data will find this information crucial for experimental design.

From an industrial perspective, the market for Ethyl oxo(pyrrolidin-1-yl)acetate has shown steady growth, driven by increasing R&D investments in pharmaceutical companies. The compound's role in creating innovative drug scaffolds has positioned it as a valuable asset in drug discovery pipelines. Quality-conscious buyers often search for GMP-grade Ethyl oxo(pyrrolidin-1-yl)acetate to ensure compliance with stringent industry standards.

Environmental considerations are also shaping the discussion around Ethyl oxo(pyrrolidin-1-yl)acetate. Manufacturers are increasingly adopting green chemistry principles in its production, responding to the growing demand for sustainable chemical synthesis. This aligns with current trends in the chemical industry, where eco-friendly processes are becoming a priority for both producers and end-users.

Storage and handling of Ethyl oxo(pyrrolidin-1-yl)acetate require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere to maintain stability. Many researchers inquire about Ethyl oxo(pyrrolidin-1-yl)acetate storage conditions, emphasizing the need for proper technical documentation from suppliers.

Analytical characterization of Ethyl oxo(pyrrolidin-1-yl)acetate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the identification and purity assessment of the compound, which is critical for research applications. The availability of detailed analytical data for Ethyl oxo(pyrrolidin-1-yl)acetate is often a deciding factor for procurement specialists.

Looking ahead, the applications of Ethyl oxo(pyrrolidin-1-yl)acetate are expected to expand into new areas of chemical research. Its potential in material science, particularly in the development of functional polymers, is currently being explored. This diversification reflects the compound's versatility and the chemical industry's continuous innovation.

For researchers and industry professionals seeking reliable information about Ethyl oxo(pyrrolidin-1-yl)acetate, understanding its physicochemical properties and commercial availability is essential. The compound's CAS number (41600-22-0) serves as a unique identifier in chemical databases and procurement systems, facilitating accurate sourcing and regulatory compliance.

The global supply chain for Ethyl oxo(pyrrolidin-1-yl)acetate has become more robust in recent years, with specialized chemical manufacturers offering customized solutions. Options such as bulk Ethyl oxo(pyrrolidin-1-yl)acetate and research-grade samples cater to different market segments, from large-scale production to academic laboratories.

In conclusion, Ethyl oxo(pyrrolidin-1-yl)acetate (CAS No. 41600-22-0) represents an important chemical entity with diverse applications in modern chemistry and pharmaceutical development. Its unique structural features, combined with growing industrial interest, ensure its continued relevance in scientific research and commercial applications. As the chemical industry evolves, this compound is likely to play an increasingly significant role in addressing current and future challenges in molecular design and drug discovery.